molecular formula C29H31N3O4 B8636149 1-(2-(3-formyl-N-methylbenzamido)ethyl)piperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate

1-(2-(3-formyl-N-methylbenzamido)ethyl)piperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate

Cat. No. B8636149
M. Wt: 485.6 g/mol
InChI Key: MCVICFNTDCUMMV-UHFFFAOYSA-N
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Description

1-(2-(3-formyl-N-methylbenzamido)ethyl)piperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate is a useful research compound. Its molecular formula is C29H31N3O4 and its molecular weight is 485.6 g/mol. The purity is usually 95%.
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properties

Product Name

1-(2-(3-formyl-N-methylbenzamido)ethyl)piperidin-4-yl [1,1'-biphenyl]-2-ylcarbamate

Molecular Formula

C29H31N3O4

Molecular Weight

485.6 g/mol

IUPAC Name

[1-[2-[(3-formylbenzoyl)-methylamino]ethyl]piperidin-4-yl] N-(2-phenylphenyl)carbamate

InChI

InChI=1S/C29H31N3O4/c1-31(28(34)24-11-7-8-22(20-24)21-33)18-19-32-16-14-25(15-17-32)36-29(35)30-27-13-6-5-12-26(27)23-9-3-2-4-10-23/h2-13,20-21,25H,14-19H2,1H3,(H,30,35)

InChI Key

MCVICFNTDCUMMV-UHFFFAOYSA-N

Canonical SMILES

CN(CCN1CCC(CC1)OC(=O)NC2=CC=CC=C2C3=CC=CC=C3)C(=O)C4=CC=CC(=C4)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-[2-(Methylamino)ethyl]piperidin-4-yl biphenyl-2-ylcarbamate (1.00 g, 2.83 mmol) was dissolved in dichloromethane (20 mL), 3-formylbenzoic acid (425 mg, 2.83 mmol), 0-(benzotriazol-1-yl)-N,N,N′,N′-tetramethyluroniumhexafluorophosphate (1.08 g, 2.83 mmol) and diisopropylethylamine (1.48 mL, 8.49 mmol) were added under ice cooling, and the mixture was stirred at room temperature under a nitrogen atmosphere for 16 hours. After the reaction was completed, a saturated aqueous sodium hydrogencarbonate solution was added, and ethyl acetate was further added to separate the layers. The resulting organic layer was separated, washed with saturated sodium chloride solution, and then dried with anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by NH silica gel column chromatography (ethyl acetate:methanol, 10:1, v/v) to give the title compound (1.54 g; yield, 100%) as a colorless oily substance.
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